1-Iodo-3-(methoxymethoxy)benzene
Overview
Description
1-Iodo-3-(methoxymethoxy)benzene is an organic compound . It has a structure where an iodine atom and two phenyl rings are connected by a vinyl group .
Synthesis Analysis
The synthesis of 1-Iodo-3-(methoxymethoxy)benzene involves specific reactions, but the exact details were not found in the search results.Molecular Structure Analysis
The molecular formula of 1-Iodo-3-(methoxymethoxy)benzene is C8H9IO2 . The presence of an iodine atom in its structure gives it certain chemical activity .Physical And Chemical Properties Analysis
1-Iodo-3-(methoxymethoxy)benzene is a white crystalline solid that is stable at room temperature . It has a certain stability and hydrophobicity due to the connection of the phenyl ring and the vinyl group .Safety and Hazards
1-Iodo-3-(methoxymethoxy)benzene is an organic compound that is commonly used in chemical laboratories and industrial production . It has irritant and corrosive properties, so direct contact with the skin, eyes, or respiratory tract should be avoided . When handling this compound, chemical protective gloves, goggles, and respiratory protective equipment should be worn . It should be stored in a sealed container in a dry, cool, and well-ventilated place, away from fire sources and other harmful substances . In case of accidental contact or inhalation, seek medical attention immediately and bring the safety data sheet of the compound .
properties
IUPAC Name |
1-iodo-3-(methoxymethoxy)benzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9IO2/c1-10-6-11-8-4-2-3-7(9)5-8/h2-5H,6H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKTLTICCMBBJPF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCOC1=CC(=CC=C1)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9IO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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